Cas no 21259-42-7 (methyl 2-oxo-2H-chromene-3-carboxylate)

• Product Name: methyl 2-oxo-2H-chromene-3-carboxylate
• CAS No: 21259-42-7
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 1399825
• PubChem ID: 30553
• Update Time: 2025-04-20

methyl 2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-oxo-2H-chromene-3-carboxylate
• 2H-1-benzopyran-3-carboxylic acid, 2-oxo-, methyl ester
• 2-Oxo-2H-chromene-3-carboxylic acid methyl ester
• methyl 2-oxochromene-3-carboxylate
• BRN 0176130
• CCG-15545
• SCHEMBL76086
• SR-01000401137-1
• 2-Oxo-2H-1-benzopyran-3-carboxylic acid methyl ester
• IFLab1_000621
• AI 3-36065
• F0110-0035
• IDI1_008840
• CHEMBL1569462
• SY302071
• Methyl coumarin-3-carboxylate
• EU-0001673
• Methyl 2-oxo-2H-chromene-3-carboxylate #
• HMS1413M05
• SR-01000401137
• SMR000122738
• HMS2378G16
• UPCMLD0ENAT5575665:001
• MFCD00249953
• AI3-36065
• DTXSID30175513
• STK749977
• Z18746129
• MLS000523665
• AKOS000348717
• NCGC00245182-01
• JZAJARGAUOHFCU-UHFFFAOYSA-N
• 21259-42-7

• Inchi： 1S/C11H8O4/c1-14-10(12)8-6-7-4-2-3-5-9(7)15-11(8)13/h2-6H,1H3
• InChI Key： JZAJARGAUOHFCU-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 204.04224
• Monoisotopic Mass: 204.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives